Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate

• IUPAC Name: methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
• InChI: InChI=1S/C11H12BrNO2/c1-15-11(14)8-4-5-13-10-3-2-7(12)6-9(8)10/h2-3,6,8,13H,4-5H2,1H3
• InChI Key: DCQXYNDRHYFYQX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCNC2=C1C=C(C=C2)Br
• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• CAS No.: 1508913-34-5

Description

“Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate” is a chemical compound with the CAS Number: 1508913-34-5. It has a molecular weight of 270.13. The compound is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C11H12BrNO2/c1-15-11(14)8-4-5-13-10-3-2-7(12)6-9(8)10/h2-3,6,8,13H,4-5H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at 4 degrees Celsius.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Brominated Tetrahydroisoquinolines : Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate was synthesized as part of a study on bromophenols and brominated tetrahydroisoquinolines derived from the red alga Rhodomela confervoides. This synthesis involves spectroscopic and chemical methods, highlighting its utility in creating complex organic compounds (Ma et al., 2007).

• Efficient and Selective Synthesis : Another research demonstrated the efficient and selective synthesis of various quinoline derivatives, including the bromination reaction of 1,2,3,4-tetrahydroquinoline. This research is significant for the synthesis of complex organic molecules, particularly in the field of medicinal chemistry (Şahin et al., 2008).

• Molecular and Crystal Structures Analysis : The molecular and crystal structures of derivatives of this compound were established, showing its importance in understanding the structural aspects of such compounds (Rudenko et al., 2013).

Novel Synthesis Methods

• Diastereoselective Synthesis : A study focused on the diastereoselective synthesis of substituted tetrahydroquinoline-4-carboxylic esters, showcasing a method to create specific diastereomers of these compounds, which could have implications in stereochemistry and drug design (Bunce et al., 2001).

• Reductive Amination Method : The reductive amination of Schiff's bases was used to synthesize 6-bromo-1,2,3,4-tetrahydroisoquinoline, demonstrating an innovative approach in organic synthesis (Zlatoidský & Gabos, 2009).

Biomedical Research

• Study of Metabolites in Schistosomicide : this compound was part of a study examining the metabolism of a new schistosomicide in various animals, contributing to the understanding of drug metabolism and potential therapeutic applications (Kaye & Woolhouse, 1972).

Photolabile Protecting Groups

• Photolabile Protecting Group for Carboxylic Acids : A study described the synthesis and photochemistry of a photolabile protecting group based on brominated hydroxyquinoline, which includes derivatives like this compound. This has implications in photochemistry and the development of light-sensitive compounds (Fedoryak & Dore, 2002).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Mode of Action

It is known that tetrahydroquinoline derivatives can interact with various biological targets, potentially leading to a variety of physiological effects .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate are currently unknown